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Compound of Interest

Compound Name: Carbon tetraiodide

Cat. No.: B1584510

Technical Support Center: Carbon Tetraiodide (Cla4)

Welcome to the technical support center for Carbon Tetraiodide (Cls). This resource is
designed for researchers, scientists, and drug development professionals to provide essential
information for the safe and effective handling of Cla, with a specific focus on preventing its
thermal and photochemical decomposition.

Frequently Asked Questions (FAQs)

Q1: What is carbon tetraiodide (Cls) and why is it so unstable?

Al: Carbon tetraiodide, also known as tetraiodomethane, is a bright red crystalline solid with
the molecular formula Cla.[1] Its instability is primarily due to the significant steric strain caused
by four large iodine atoms bonded to a small central carbon atom. The C-I bonds are long and
weak, and the close proximity of the iodine atoms to each other (short I---1 contacts of about
3.459 + 0.03 A) makes the molecule prone to decomposition.[1] For this reason, it is highly
sensitive to both heat and light.[2]

Q2: What are the primary decomposition products of Cla?

A2: Under thermal or photochemical stress, carbon tetraiodide decomposes into
tetraiodoethylene (Cz14) and elemental iodine (I2).[1][2][3] The release of Iz is responsible for
the characteristic violet or purple color observed in degraded samples or their solutions.
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Q3: How can | visually detect if my Cls has started to decompose?

A3: Fresh, pure Cla is a bright red crystalline solid. The most common sign of decomposition is
a change in color. The solid may darken, and its solutions in organic solvents will develop a
noticeable pink, purple, or violet hue due to the formation of elemental iodine (I2).

Q4: What are the ideal storage and handling conditions for Cla?

A4: To minimize decomposition, Cla must be stored in a cold, dark, and dry environment.
Manufacturers typically recommend storage at temperatures between 0°C and 8°C.[2] For
long-term stability, storing under an inert atmosphere, such as argon, in a tightly sealed, amber
glass container is highly recommended.[4]

Q5: Can I still use Cla that shows signs of decomposition?

A5: It is not recommended. The presence of decomposition products like iodine can interfere
with chemical reactions, leading to unwanted side reactions, lower yields, and inconsistent
results. For sensitive applications, it is crucial to use pure Cla. If slight decomposition has
occurred, purification by recrystallization may be possible, but for heavily degraded samples,
disposal according to safety guidelines is the best course of action.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments.
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Issue / Observation

Probable Cause

Recommended Action(s)

A solution of Cla in an organic
solvent (e.g., DCM, hexane)
quickly turns pink or purple.

Photochemical Decomposition:

The solution is being exposed
to ambient or UV light, causing
the breakdown of Cls and the

release of iodine (I2).

1. Wrap the reaction flask and
any relevant glassware (e.g.,
addition funnel) completely in
aluminum foil. 2. Work in a
fume hood with the sash
lowered and ambient lights
turned down if possible. 3.
Prepare solutions of Cla

immediately before use.

An iodination reaction (e.qg.,
Appel reaction) is giving low or

inconsistent yields.

Thermal Decomposition: The
reaction temperature may be
too high, or the Cls reagent
may have degraded prior to

use.

1. Check Reagent Quality:
Ensure the Cla is a bright red
solid and its solution is not
discolored. If necessary, use a
fresh bottle or purify the
existing stock. 2. Control
Reaction Temperature: Many
reactions involving Cls, such
as the Appel reaction, should
be run at low temperatures
(e.g., 0°C) to minimize
decomposition.[5] 3. Use
Freshly Prepared Solutions:
Do not store solutions of Cla

for extended periods.

A freshly opened bottle of solid
Cla appears dark red or almost

black instead of bright red.

Improper Storage: The
material may have been
exposed to heat or light during
shipping or previous storage,
leading to significant

decomposition.

1. Assess Suitability: The
material is likely impure. For
non-critical applications, it
might be usable, but for
sensitive or stoichiometric
reactions, its use is
discouraged. 2. Consider
Purification: Recrystallization
from a suitable solvent like
xylene can be attempted.[4] 3.

Contact Supplier: If the product
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is newly received in this

condition, contact the supplier.

Quantitative Data Summary

The following tables summarize key quantitative data for carbon tetraiodide.

Table 1: Physical and Chemical Properties of Carbon Tetraiodide

Property Value Reference(s)
Molecular Formula Cla [31[6]

Molar Mass 519.63 g/mol [1]
Appearance Bright red crystalline solid [1]

Density 4.32 g/cm?3 [1]
Decomposition Point ~171°C [1][2]

C-1 Bond Distance 2.12+0.02 A [1]

Solubility

Insoluble in water; Soluble in
nonpolar organic solvents

(e.g., benzene, chloroform)

[2](3]

Table 2: Recommended Storage and Handling Conditions
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Recommended .
Parameter . Rationale Reference(s)
Condition
To slow the rate of
0°C to 8°C
Temperature ) thermal [2]
(Refrigerated) -
decomposition.
Store in the dark (e.g., To prevent

Light Exposure

amber vials, wrapped

containers)

photochemical

decomposition.

[4]

Atmosphere

Under inert gas (e.g.,

Argon)

To prevent reactions

with atmospheric

moisture and oxygen.

[2]14]

Container

Tightly sealed, dry

glass container

To prevent hydrolysis

and contamination.

[2]

Experimental Protocols

Protocol 1: General Handling and Weighing of Cla

o Preparation: Before opening the container, allow it to warm to room temperature in a

desiccator to prevent moisture condensation.

¢ Inert Atmosphere: If available, perform all manipulations in a glovebox under an argon or

nitrogen atmosphere.

¢ Weighing: Weigh the required amount of Cla quickly into a dry, tared vial. Avoid using metal

spatulas if possible, as metals can sometimes catalyze decomposition; a glass or ceramic

spatula is preferred.

» Sealing and Storage: Tightly reseal the main container, purge with inert gas if possible, and

immediately return it to cold storage.

» Dissolution: Add the weighed Cla to the reaction solvent in a flask that is protected from light

(e.g., wrapped in foil).

Protocol 2: General Procedure for a Low-Temperature lodination (Appel-type Reaction)
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Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, thermometer, and an inert gas inlet. Wrap the entire apparatus in aluminum foil.

» Reagents: Dissolve the alcohol substrate in an appropriate anhydrous solvent (e.qg.,
dichloromethane) in the reaction flask.

e Cooling: Cool the solution to 0°C using an ice-water bath.

o Addition of Cla and PPhs: In a separate foil-wrapped flask, dissolve the triphenylphosphine
(PPhs) and carbon tetraiodide (Cls) in the anhydrous solvent. Add this solution to the
cooled alcohol solution dropwise via a syringe or an addition funnel, ensuring the internal
temperature does not rise significantly.

o Reaction: Allow the reaction to stir at 0°C or room temperature (depending on the specific
substrate) while monitoring its progress by TLC.

o Workup: Upon completion, proceed with the standard workup, which typically involves
guenching the reaction, separating the organic layer, and purifying the product via column
chromatography to remove the triphenylphosphine oxide byproduct.

Protocol 3: Qualitative UV-Vis Test for Cla Decomposition

e Purpose: To detect the presence of iodine (I2), a key indicator of decomposition.

e Procedure:

o Prepare a dilute solution of your Cla sample in a suitable UV-transparent solvent (e.g.,
hexane or cyclohexane).

o Acquire a UV-Vis spectrum of the solution from approximately 300 nm to 700 nm.

o Elemental iodine (I2) in non-polar solvents exhibits a characteristic absorption band with a
maximum (Amax) around 520-540 nm.

« Interpretation: The presence of a significant peak in this region confirms the presence of |2
and indicates that the Cls sample has undergone decomposition. The intensity of the peak
correlates with the extent of decomposition.
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Visual Guides and Workflows

Below are diagrams illustrating key processes and logic for working with carbon tetraiodide.

Heat (A)

\
\
\
\

Carbon Tetraiodide (Cla4)
(Bright Red Solid)

l

Tetraiodoethylene (Czla4)
+ lodine (I2)
(Causes Purple Discoloration)

Click to download full resolution via product page

Caption: Decomposition pathway of carbon tetraiodide under thermal and photochemical
stress.
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Preparation & Storage
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Caption: Recommended experimental workflow for handling Cla to minimize decomposition.
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Problem:
Suspected Cla Decomposition

What is the primary indicator?

Poor Results

Low/Inconsistent Visual Color Change
Reaction Yield (Solid or Solution)

Review Reaction Conditions:
- Temperature too high?
- Exposed to light?

Confirm |2 presence
with UV-Vis Spectroscopy

Action: Action:
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Caption: Troubleshooting logic for addressing issues related to Cla decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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